Cas no 674805-91-5 (methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate)

• Product Name: methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate
• CAS No: 674805-91-5
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 6784223
• PubChem ID: 973716
• Update Time: 2025-07-19

methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxidanylidene-butanoate
• methyl 4-({3-cyano-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-yl}sulfanyl)-3-oxobutanoate
• SR-01000283021
• methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate
• MLS000050691
• HMS2505N03
• 674805-91-5
• cid_973716
• methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)thio]-3-oxobutanoate
• SS-0136
• BDBM51567
• SR-01000283021-1
• 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)thio]-3-keto-butyric acid methyl ester
• CHEMBL1601947
• 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)thio]-3-oxobutanoic acid methyl ester
• AKOS003617082
• methyl4-({3-cyano-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-2-yl}sulfanyl)-3-oxobutanoate
• SMR000078154

• Inchi： 1S/C16H18N2O3S/c1-21-15(20)8-13(19)10-22-16-12(9-17)7-11-5-3-2-4-6-14(11)18-16/h7H,2-6,8,10H2,1H3
• InChI Key： GDAUPGIZRBSUHG-UHFFFAOYSA-N
• SMILES： S(CC(CC(=O)OC)=O)C1=C(C#N)C=C2C(CCCCC2)=N1

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate

Comprehensive Overview of Methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate (CAS No. 674805-91-5)

The compound methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate (CAS No. 674805-91-5) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a cyclohepta[b]pyridine core, a cyano group, and a sulfanyl linkage, all of which contribute to its distinct reactivity and potential applications. This compound has garnered attention in pharmaceutical and agrochemical research due to its versatile functional groups, which make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its cyclohepta[b]pyridine scaffold, which is less common than smaller-ring analogues but offers unique steric and electronic properties. The cyano group enhances its reactivity, enabling further derivatization, while the sulfanyl moiety provides a handle for cross-coupling reactions, a hot topic in modern organic synthesis.

The synthesis of CAS No. 674805-91-5 typically involves multi-step procedures, including the formation of the cyclohepta[b]pyridine ring system, followed by functionalization with the sulfanyl and cyano groups. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yields and reduce reaction times, aligning with the growing emphasis on green chemistry and sustainable practices. These methods are frequently searched by chemists seeking efficient routes to complex molecules.

One of the most discussed applications of methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate is its role in the development of bioactive molecules. Its structural features mimic those found in natural products, making it a promising candidate for medicinal chemistry projects. For instance, the cyclohepta[b]pyridine core is analogous to privileged scaffolds in kinase inhibitors, a class of therapeutics highly sought after in oncology research. This connection has led to increased interest in the compound, as evidenced by rising search queries related to kinase inhibitor intermediates.

Beyond pharmaceuticals, CAS No. 674805-91-5 has potential in material science, particularly in the design of organic electronic materials. The conjugated system of the cyclohepta[b]pyridine ring, combined with the electron-withdrawing cyano group, could contribute to charge transport properties. This aligns with the booming interest in organic semiconductors and optoelectronic devices, topics frequently explored in academic and industrial settings.

Analytical characterization of methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for verifying purity and structure, especially given the compound's complexity. Researchers often search for optimized analytical protocols, underscoring the need for detailed documentation of its spectral properties.

In summary, methyl 4-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-3-oxobutanoate (CAS No. 674805-91-5) is a multifaceted compound with significant potential in drug discovery, material science, and synthetic chemistry. Its unique cyclohepta[b]pyridine scaffold and functional groups make it a valuable tool for researchers tackling challenges in these fields. As interest in heterocyclic chemistry and sustainable synthesis continues to grow, this compound is poised to remain a topic of relevance and innovation.